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Compound of Interest

Compound Name: N-Cyclohexyl-1,3-propanediamine

Cat. No.: B145808 Get Quote

An In-depth Technical Guide to N-Cyclohexyl-1,3-propanediamine (CAS: 3312-60-5)

This guide provides a comprehensive overview of N-Cyclohexyl-1,3-propanediamine, a

versatile aliphatic amine used in industrial applications and as a specific tool in biomedical

research. It is intended for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure
N-Cyclohexyl-1,3-propanediamine is an organic compound featuring a cyclohexyl group

bonded to the nitrogen of a propanediamine backbone.[1] This structure, with its primary and

secondary amine functionalities, dictates its chemical properties and reactivity.

CAS Number: 3312-60-5[2][3]

Molecular Formula: C₉H₂₀N₂[1][3]

Molecular Weight: 156.27 g/mol [4][5]

IUPAC Name: N¹-Cyclohexylpropane-1,3-diamine[6][7]

Synonyms: (3-Aminopropyl)cyclohexylamine, N-(3-Aminopropyl)cyclohexanamine, 3-

Cyclohexylaminopropylamine, Laromin C 252, Baxxodur EC 252.[1][8]

Physicochemical Properties
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The compound is typically a colorless to pale yellow liquid, though its state can depend on

purity and temperature.[1][5] It is soluble in water and various organic solvents.[1] Key physical

and chemical properties are summarized below.

Table 1: Physical Properties of N-Cyclohexyl-1,3-propanediamine

Property Value Source(s)

Physical Form Liquid [4][6]

Melting Point -17 to -15 °C [2][4]

Boiling Point

120-123 °C @ 20 mmHg85-89

°C @ 2 Torr238.7 °C @ 760

mmHg

[2][5][9][4]

Density 0.917 g/mL at 25 °C [2][5]

Refractive Index n²⁰/D 1.482 [2][4]

Flash Point 101 °C (214 °F) [5]

Stability Reported to be air sensitive. [4]

Table 2: Chemical Identifiers and Descriptors

Identifier Value Source(s)

InChI Key
ITZPOSYADVYECJ-

UHFFFAOYSA-N
[1][3][6]

SMILES N(CCCN)C1CCCCC1 [1]

XLogP3 1.6 [4]

Topological Polar Surface Area 38 Å² [4]

Safety and Handling
N-Cyclohexyl-1,3-propanediamine is classified as a hazardous substance, primarily due to its

corrosive nature. Proper personal protective equipment (PPE), including gloves, goggles, and
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lab coats, should be worn during handling. Work should be conducted in a well-ventilated area

or a chemical fume hood.

Table 3: GHS Hazard Information
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Category Code Description Source(s)

Pictogram GHS05 Corrosion [6]

Signal Word Danger [6]

Hazard Statements H314

Causes severe skin

burns and eye

damage.

[6]

H290
May be corrosive to

metals.

Precautionary

Statements (Selected)
P260

Do not breathe

dust/fume/gas/mist/va

pours/spray.

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P301+P330+P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

[6]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P405 Store locked up.
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P501

Dispose of

contents/container to

an approved waste

disposal plant.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place under an

inert atmosphere.[4]

Applications
Industrial Applications
The primary industrial use of N-Cyclohexyl-1,3-propanediamine is as a curing agent for

epoxy resins.[1] Its two amine groups can react with epoxy groups to form a cross-linked

polymer network, providing strength and durability to the final material. It also serves as a

versatile chemical intermediate or building block for the synthesis of other compounds.[1]
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Epoxy Curing Workflow
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Component B

Application
(Coating, Casting, etc.)
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(Final Product)
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Caption: General workflow for using the compound as an epoxy curing agent.

Research and Drug Development Applications
In a research context, N-Cyclohexyl-1,3-propanediamine is primarily known as a competitive

inhibitor of polyamine biosynthesis enzymes.[2][10]

Enzyme Inhibition: It is a selective and competitive inhibitor of spermine synthase and

spermidine synthase.[2][10][11] This activity makes it a valuable tool for studying the roles of

polyamines (spermidine, spermine) in cellular processes.
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Neuroscience Research: The compound has been used in neurological disease research.

[11] In one study, it exhibited an anti-epileptic effect in a WAG/Rij rat model when

administered at 25 mg/kg (i.p.).[2][11]

Metabolic Studies: In β-TC6 cells, a 100 µM concentration was shown to reduce intracellular

spermine, increase spermidine, and consequently decrease glucose-induced insulin

secretion.[11]

Cancer Research: The specific role of spermine in breast cancer cell growth has been

investigated using this compound. In ZR-75-1 human breast cancer cells, it inhibited growth

with an IC₅₀ of approximately 5 µM and depleted spermine content.[7] This study highlights

its utility in probing the distinct biological functions of different polyamines.

Polyamine Biosynthesis Pathway
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Click to download full resolution via product page

Caption: Inhibition of polyamine synthesis by N-Cyclohexyl-1,3-propanediamine.

Experimental Protocols & Methodologies
Detailed, step-by-step experimental protocols for the synthesis or specific biological

applications of N-Cyclohexyl-1,3-propanediamine are not readily available in public domain

literature. However, published studies provide key parameters that are valuable for

experimental design.

General Research Workflow:
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Caption: A logical workflow for investigating the compound's biological effects.

Use in Cell Culture
Breast Cancer Cell Lines (ZR-75-1, T47-D, etc.): Used at concentrations around 5-50 µM for

up to 14 days to assess antiproliferative effects. Growth inhibition was reversed by the

addition of 1 µM exogenous spermine.[7]

Mesenchymal Stromal Cells (MSCs): Dose-response studies indicated toxicity around 300

µM. Used to chemically inhibit spermine synthase (SMS) to study its effect on osteogenesis.

Pancreatic Beta Cells (β-TC6): A concentration of 100 µM for 3 days was used to study

effects on insulin secretion.[11]

Use in Animal Models
Epilepsy Model (WAG/Rij rats): An intraperitoneal (i.p.) injection of 25 mg/kg administered

once daily for two days was shown to have an anti-epileptic effect.[2][11]

Spectroscopic Data
Spectroscopic data is crucial for confirming the identity and purity of the compound.

Mass Spectrometry: The electron ionization (EI) mass spectrum is available through the

NIST WebBook.[2] This provides information on the fragmentation pattern of the molecule.

NMR Spectroscopy: A ¹³C NMR spectrum in CDCl₃ is indexed on SpectraBase, though

access to the full spectrum may require a subscription.[4] Detailed, publicly available ¹H

NMR and IR spectra were not identified in the conducted searches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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